4-(2-(5-Ethylpyridin-2-yl)ethoxy)benzaldehyde

• IUPAC Name: 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde
• InChI: InChI=1S/C16H17NO2/c1-2-13-3-6-15(17-11-13)9-10-19-16-7-4-14(12-18)5-8-16/h3-8,11-12H,2,9-10H2,1H3
• InChI Key: NTSWGSRJHHXHBB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C=C1)CCOC2=CC=C(C=C2)C=O
• Molecular Formula: C16H17NO2
• DSSTOX Substance ID: DTXSID70432298
• Molecular Weight: 255.31 g/mol
• CAS RN: 114393-97-4

Description

4-(2-(5-Ethylpyridin-2-yl)ethoxy)benzaldehyde is a chemical compound with the molecular formula C16H17NO2. It is an off-white low melting solid. This compound is a key intermediate of Pioglitazone, a well-known pharmaceutically active compound used as an insulin-sensitizing agent in the treatment of diabetes.

Synthesis Analysis

The synthesis of this compound involves condensing 4-(2-(5-ethylpyridin-2-yl)ethoxy)benzaldehyde with aromatic acetophenones in dilute methanolic sodium hydroxide solution at room temperature. The resulting chalcones are then reacted with guanidine nitrate using sodium ethoxide in ethanol.

Molecular Structure Analysis

The molecular weight of 4-(2-(5-Ethylpyridin-2-yl)ethoxy)benzaldehyde is 255.31 g/mol. The InChI string representation of its structure is InChI=1S/C16H17NO2/c1-2-13-3-6-15 (17-11-13)9-10-19-16-7-4-14 (12-18)5-8-16/h3-8,11-12H,2,9-10H2,1H3.

Chemical Reactions Analysis

The compound has been used in the synthesis of a series of novel 2-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]-5-substituted-1,3,4-oxadiazoles. These were synthesized by the oxidative cyclization of hydrazones derived from 4-(2-(5-ethylpyridin-2-yl)ethoxy)benzaldehyde and aroylhydrazines using chloramine-T as an oxidant.

Physical And Chemical Properties Analysis

The compound has a density of 1.1±0.1 g/cm³, a boiling point of 431.8±40.0 °C at 760 mmHg, and a flash point of 215.0±27.3 °C. It has 3 hydrogen bond acceptors, 0 hydrogen bond donors, and 6 freely rotating bonds. Its polar surface area is 39 Ų.

Scientific Research Applications

Crystallography

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Synthetic Chemistry

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Antibacterial and Antifungal Activities

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Pharmaceutical Applications

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Mechanism of Action

As a key intermediate of Pioglitazone, 4-(2-(5-Ethylpyridin-2-yl)ethoxy)benzaldehyde contributes to the biological activity of pyridine derivatives. Some derivatives of this compound have shown significant antibacterial as well as antifungal activity.

Synthesis routes and methods I

Procedure details

To a mixed solution of 5-ethyl-2-pyridine ethanol (6.0 kg), benzyltributylammonium chloride (6.2 kg of 50% aqueous solution), 1,2-dichloroethane (30 l) and p-toluenesulfonylchloride (9.2 kg) was added dropwise 8N aqueous solution (10 l) of sodium hydroxide at 25° C. After the solution was stirred at 22±3° C. for 4 hours, p-hydroxybenzaldehyde (5.9 kg) and 3N solution (16 l) of sodium hydroxide, were added, and the mixed solution was stirred at 57±3° C. for 15 hours. After the solution was cooled, water (70 l) was added. The aqueous layer was separated and subjected to extraction with 1,2-dichloroethane (20 l). The organic layers were combined and the combined layer was washed three times with 0.1N aqueous solution of sodium hydroxide and three times with water (30 l). The organic layer was concentrated at not higher than 45° C. under a reduced pressure, whereby 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde was obtained as an oil. Quantitative analysis by HPLC (high performance liquid chromatography) showed that 5.98 kg (59.0%) of 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde was included in this crude product.

Synthesis routes and methods II

Procedure details

To a solution of sodium hydroxide (5 g) in water (30 ml), were added methylene chloride (100 ml), 5-ethyl-2-pyridineethanol (15 g) and benzyltributylammonium chloride (50% aqueous solution, 6 g), p-toluenesulfonyl chloride (23 g), and the mixture was stirred at room temperature for 2 hours. To the reaction mixture were added p-hydroxybenzaldehyde (12 g), water (100 ml) and sodium hydroxide (8 g) and the mixture was stirred at 40°-50° C. for 12 hours. The reaction mixture was separated into two phases and the methylene chloride layer was dried (MgSO4) and concentrated to give 28.6 g of crude 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde as oil. This oil was purified by silica gel chromatography to give 15.8 g (62%) of pure 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde as oil.

Synthesis routes and methods III

Procedure details

10 g of 5-ethyl-2-pyridine ethanol, 10.2 ml triethylamine and 75 ml toluene are added to the round bottom assembly at ambient temperature. Thereafter 6.16 ml methane sulfonyl chloride are added via dropping funnel in 1 hour. The reaction mixture is stirred at ambient temperature for 1 hour and then washed with water. To the toluene layer are added 22.6 ml PEG200, 13.6 g potassium carbonate and 12 g 4-hydroxy benzaldehyde and the reaction mixture stirred for 4 hours at 80° C. The reaction mixture is cooled to ambient temperature and washed with 1 N alkali followed by water. Toluene is distilled off to obtain 4[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde as oil to which are added methanol, pyrrolidine followed by 2,4-thiazolidinedione. The reaction mixture is stirred at 50° C. for 6 hours and then cooled to 10° C. Stirring is continued at 10° C. for 2 hours and the mixture filtered to obtain 5-[4[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methenyl-2,4-thiazolidinedione. The wet cake is washed with Methanol.

Q & A

Q1: What are the main applications of 4-(2-(5-ethylpyridin-2-yl)ethoxy)benzaldehyde in chemical synthesis?

A: This compound serves as a vital building block for synthesizing various heterocyclic compounds with potential biological activities. Researchers have successfully synthesized chalcones [, ], pyrimidines [, ], imidazolinones [, ], oxadiazoles [], azetidinones [], and thiazolidinones [, ] using 4-(2-(5-ethylpyridin-2-yl)ethoxy)benzaldehyde as a starting material.

Q2: What biological activities have been reported for derivatives of 4-(2-(5-ethylpyridin-2-yl)ethoxy)benzaldehyde?

A: Studies indicate that many derivatives exhibit promising antimicrobial activities. For example, synthesized chalcones, pyrimidines, and imidazolinones demonstrate inhibitory activity against various bacterial and fungal strains [, ]. Notably, some compounds exhibit superior efficacy compared to standard drugs [, ]. Additionally, researchers observed potent to weak antimicrobial activity in a series of synthesized 2-{4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl}-5-substituted-1,3,4-oxadiazoles []. Furthermore, newly synthesized azetidinones, particularly those with mono- and di-substituted chloro groups, show promising antibacterial and antifungal activities [].

Q3: How has 4-(2-(5-ethylpyridin-2-yl)ethoxy)benzaldehyde been characterized spectroscopically?

A: Researchers commonly employ techniques like Infrared (IR) spectroscopy, 1H Nuclear Magnetic Resonance (NMR) spectroscopy, and 13C NMR spectroscopy to characterize the structure of 4-(2-(5-ethylpyridin-2-yl)ethoxy)benzaldehyde and its derivatives [, , , ]. Elemental analysis is also used to confirm the composition of the synthesized compounds [, , , ].

Q4: Has the compound 4-(2-(5-ethylpyridin-2-yl)ethoxy)benzaldehyde oxime been investigated?

A: Yes, 4-(2-(5-ethylpyridin-2-yl)ethoxy)benzaldehyde oxime is recognized as a key intermediate in synthesizing biologically active heterocycles like isoxazolines and isoxazoles []. Its crystal structure has been determined and shows stabilization through O—H⋯N hydrogen bonds []. Additionally, computational studies utilizing Density Functional Theory (DFT) calculations and molecular dynamics simulations have been employed to investigate the reactive properties of this oxime derivative [].

Q5: What is the significance of structure-activity relationship (SAR) studies for derivatives of 4-(2-(5-ethylpyridin-2-yl)ethoxy)benzaldehyde?

A: SAR studies are crucial for understanding how modifications to the parent compound's structure influence its biological activity, potency, and selectivity. By analyzing the relationship between the structure of various derivatives and their antimicrobial effects, researchers can identify essential structural features that contribute to their activity and optimize these features for developing more effective antimicrobial agents. For instance, the presence and position of specific substituents, such as chlorine atoms, in azetidinone derivatives have been linked to variations in their antimicrobial efficacy [].